Cas no 105552-66-7 (Benzene, 2-(difluoromethoxy)-1,3-dimethyl-4-nitro-)

• Product Name: Benzene, 2-(difluoromethoxy)-1,3-dimethyl-4-nitro-
• CAS No: 105552-66-7
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 1155633
• PubChem ID: 20189545
• Update Time: 2025-04-20

Benzene, 2-(difluoromethoxy)-1,3-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(difluoromethoxy)-1,3-dimethyl-4-nitro-
• DFNJPYHEMTVTGT-UHFFFAOYSA-N
• 1-Difluoromethoxy-2,6-dimethyl-3-nitrobenzene
• 105552-66-7
• SCHEMBL9686683
• DTXSID801230169

• Inchi： 1S/C9H9F2NO3/c1-5-3-4-7(12(13)14)6(2)8(5)15-9(10)11/h3-4,9H,1-2H3
• InChI Key： DFNJPYHEMTVTGT-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=C(C=1C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55Ų